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Compound of Interest

Compound Name: SR10067

Cat. No.: B1399069 Get Quote

SR10067 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and use of SR10067, a potent

REV-ERB agonist. Detailed troubleshooting guides, frequently asked questions, and

experimental protocols are provided to ensure successful experimental outcomes.

Stability and Storage Recommendations
Proper handling and storage of SR10067 are critical for maintaining its integrity and activity.

The following table summarizes the recommended storage conditions for both solid SR10067
and solutions.
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C 3 years

Keep tightly sealed

and protected from

light.

4°C 2 years
For shorter-term

storage.

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1][2]

-20°C 1 month

Suitable for shorter-

term storage of stock

solutions.[1][2]

Frequently Asked Questions (FAQs)
Q1: What is the best solvent to dissolve SR10067?

A1: For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the recommended solvent.

SR10067 is soluble in DMSO up to 100 mg/mL.[1] For in vivo studies, a common formulation is

a suspension in 10% DMSO and 90% corn oil.

Q2: My SR10067 solution appears to have precipitated. What should I do?

A2: Precipitation can occur if the compound's solubility limit is exceeded or if stored improperly.

If you observe precipitation, gentle warming and sonication can help redissolve the compound.

It is always recommended to prepare fresh working solutions from a stock solution on the day

of the experiment.

Q3: Can I store my SR10067 working solution for later use?

A3: It is strongly recommended to use working solutions for in vivo and in vitro experiments on

the same day they are prepared. Long-term storage of dilute solutions is not advised as it may

lead to degradation or precipitation.
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Q4: How should I handle SR10067 powder?

A4: Before opening the vial, it is recommended to allow the product to equilibrate to room

temperature for at least 60 minutes. This prevents condensation from forming inside the vial,

which could affect the stability of the compound.
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Problem Possible Cause Recommended Solution

No observable effect of

SR10067 in my cell-based

assay.

Compound Inactivity: Improper

storage may have led to

degradation.

Verify that the compound has

been stored according to the

recommendations (see table

above). Prepare a fresh stock

solution from a new vial of

solid SR10067 if possible.

Incorrect Dosage: The

concentration of SR10067 may

be too low to elicit a response.

Perform a dose-response

experiment to determine the

optimal concentration for your

specific cell line and

experimental conditions. The

IC50 for REV-ERBα and REV-

ERBβ is in the range of 160-

170 nM.

Cell Line Insensitivity: The cell

line you are using may not

express sufficient levels of

REV-ERBα or REV-ERBβ.

Confirm the expression of

REV-ERBα and REV-ERBβ in

your cell line using techniques

such as qPCR or Western

blotting.

Timing of Treatment: The effect

of SR10067 can be dependent

on the phase of the circadian

cycle.

Synchronize your cells before

treatment and consider

performing a time-course

experiment to identify the

optimal treatment window.

Inconsistent results between

experiments.

Variability in Solution

Preparation: Inconsistent

dissolution or dilution of the

compound.

Ensure the stock solution is

fully dissolved before making

dilutions. Use calibrated

pipettes for accurate

measurements.

Freeze-Thaw Cycles:

Repeated freezing and

thawing of the stock solution

can lead to degradation.

Aliquot the stock solution into

single-use vials to minimize

freeze-thaw cycles.
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Cell Culture Conditions:

Variations in cell density,

passage number, or media

composition.

Standardize your cell culture

and experimental protocols to

ensure consistency between

experiments.

Precipitation of SR10067 in

cell culture media.

Low Solubility in Aqueous

Media: SR10067 has limited

solubility in aqueous solutions.

Ensure the final concentration

of DMSO in the cell culture

media is kept low (typically

<0.5%) to maintain solubility. If

precipitation persists, consider

using a different formulation or

a lower concentration of

SR10067.

Experimental Protocols & Methodologies
In Vitro Cell-Based Assay Protocol
This protocol provides a general guideline for treating cultured cells with SR10067.

Cell Seeding: Plate cells at the desired density in a multi-well plate and allow them to adhere

overnight.

Preparation of SR10067 Working Solution:

Prepare a stock solution of SR10067 in DMSO (e.g., 10 mM).

On the day of the experiment, dilute the stock solution to the desired final concentrations

in your cell culture medium. Ensure the final DMSO concentration is consistent across all

treatments and is non-toxic to your cells (typically ≤ 0.5%).

Cell Treatment:

Remove the old medium from the cells.

Add the medium containing the different concentrations of SR10067 (and a vehicle control

with the same final DMSO concentration).
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Incubate the cells for the desired period (e.g., 24 hours).

Endpoint Analysis:

Following incubation, harvest the cells for downstream analysis, such as qPCR to

measure the expression of REV-ERB target genes (e.g., BMAL1, NPAS2), or other

relevant functional assays.

In Vivo Experimental Protocol (Mouse Model)
This protocol is a general example for administering SR10067 to mice.

Preparation of Dosing Solution:

Prepare a suspension of SR10067 in a vehicle such as 10% DMSO in corn oil.

Ensure the solution is homogenous by vortexing or sonicating before each administration.

Administration:

Administer SR10067 via intraperitoneal (i.p.) injection at the desired dose (e.g., 30 mg/kg).

Pharmacokinetic and Pharmacodynamic Analysis:

Collect plasma and brain tissue at various time points post-injection to determine the

pharmacokinetic profile of SR10067.

Assess pharmacodynamic endpoints such as changes in gene expression in specific

tissues or behavioral readouts.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: SR10067 activates REV-ERB, leading to the repression of target genes like BMAL1.
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Caption: A typical workflow for an in vitro cell-based experiment using SR10067.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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